2-(Cyclopropylmethyl)-5-fluorophenol

• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• IUPAC Name: 2-(cyclopropylmethyl)-5-fluorophenol
• InChI: InChI=1S/C10H11FO/c11-9-4-3-8(10(12)6-9)5-7-1-2-7/h3-4,6-7,12H,1-2,5H2
• InChI Key: IRXBRAOGPQWTJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=C(C=C(C=C2)F)O

Description

2-(Cyclopropylmethyl)-5-fluorophenol is a fluorinated phenolic compound characterized by a benzene ring substituted with a hydroxyl (-OH) group, a cyclopropylmethyl (-CH₂-C₃H₅) group at position 2, and a fluorine atom at position 5. Its molecular formula is C₁₀H₁₁FO, with a molecular weight of 166.20 g/mol. The cyclopropylmethyl group introduces steric strain and moderate electron-withdrawing effects due to the three-membered ring’s sp³ hybridization, while the fluorine atom enhances the compound’s stability and influences its electronic properties. This compound is primarily utilized in research settings, particularly in studies exploring structure-activity relationships in agrochemical or pharmaceutical precursors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylmethyl)-5-fluorophenol typically involves the introduction of the cyclopropylmethyl group and the fluorine atom onto a phenol ring. One common method involves the use of cyclopropylmethyl bromide and a fluorinated phenol derivative. The reaction is usually carried out under basic conditions, such as using sodium hydride or potassium carbonate, to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of 2-(Cyclopropylmethyl)-5-fluorophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification methods such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylmethyl)-5-fluorophenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form cyclopropylmethyl-5-fluorocyclohexanol.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to replace the fluorine atom.

Major Products Formed

Oxidation: Quinones or other oxidized phenol derivatives.

Reduction: Cyclopropylmethyl-5-fluorocyclohexanol.

Substitution: Various substituted phenol derivatives depending on the nucleophile used.

Scientific Research Applications

2-(Cyclopropylmethyl)-5-fluorophenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological properties.

Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethyl)-5-fluorophenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological molecules, while the fluorine atom can enhance the compound’s lipophilicity and metabolic stability. The cyclopropylmethyl group can influence the compound’s overall conformation and reactivity, potentially affecting its biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

4-Fluoro-2-[(1-homopiperidino)methyl]thiophenol

• Structure: A thiophenol (aromatic ring with -SH group) substituted with fluorine at position 4 and a homopiperidinylmethyl group at position 2.
• Key Differences: Functional Group: Thiophenol (-SH) vs. phenol (-OH). Thiophenol is more acidic (pKa ~6) compared to phenol (pKa ~10) due to sulfur’s lower electronegativity . Substituent Effects: The homopiperidinylmethyl group (a seven-membered amine ring) introduces bulkier steric hindrance and basicity, unlike the neutral cyclopropylmethyl group.
• Applications : Used as an intermediate in pharmaceutical synthesis, leveraging its enhanced nucleophilicity from the -SH group .

1-Cyclopropyl-2-(2-fluorophenyl)ethanone

• Structure : A ketone (C=O) attached to a cyclopropyl group and a 2-fluorophenyl ring.
• Key Differences: Functional Group: Ketone vs. phenol. Electronic Effects: The 2-fluorophenyl group induces ortho-directed electronic effects, altering reactivity in substitution reactions compared to the para-fluorine in 2-(Cyclopropylmethyl)-5-fluorophenol .
• Applications : Primarily employed in synthetic organic chemistry for carbonyl-based reactions .

2-(4-Fluorophenyl)-5-[(5-iodo-2-methylphenyl)methyl]thiophene

• Structure : A thiophene ring substituted with a 4-fluorophenyl group and a 5-iodo-2-methylbenzyl group.
• Key Differences: Aromatic System: Thiophene (5-membered, sulfur-containing) vs. benzene. Thiophene’s π-electron richness enhances electrophilic substitution rates.
• Applications : Investigated in materials science and medicinal chemistry for optoelectronic properties .

Physical and Chemical Properties Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	pKa	Solubility (Water)	Key Functional Groups
2-(Cyclopropylmethyl)-5-fluorophenol	C₁₀H₁₁FO	166.20	~9.5–10.0	Low	Phenol, Fluorine
4-Fluoro-2-[(1-homopiperidino)methyl]thiophenol	C₁₃H₁₇FNS	242.35	~6.0	Moderate	Thiophenol, Fluorine
1-Cyclopropyl-2-(2-fluorophenyl)ethanone	C₁₁H₁₁FO	178.21	N/A	Low	Ketone, Fluorine
2-(4-Fluorophenyl)-5-[(5-iodo-2-methylphenyl)methyl]thiophene	C₁₈H₁₅FIS	383.28	N/A	Very Low	Thiophene, Iodine

Reactivity and Stability

• Cyclopropylmethyl Group: The strained cyclopropane ring in 2-(Cyclopropylmethyl)-5-fluorophenol increases susceptibility to ring-opening under strong acidic or oxidative conditions, unlike non-cyclic substituents (e.g., cyclohexyl in phosphinate esters; see ) .
• Fluorine Position: Para-fluorine (target compound) provides resonance stabilization, while meta- or ortho-fluorine (e.g., in 1-Cyclopropyl-2-(2-fluorophenyl)ethanone) directs electrophilic substitution to specific positions .
• Thiophene vs. Benzene : Thiophene derivatives () exhibit faster electrophilic substitution due to sulfur’s electron-donating effects, whereas benzene-based compounds like the target require harsher reaction conditions .